Cas no 185821-32-3 (2,3-Dihydroxypterodontic acid)

• Product Name: 2,3-Dihydroxypterodontic acid
• CAS No: 185821-32-3
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 836990
• PubChem ID: 74135954
• Update Time: 2025-04-19

2,3-Dihydroxypterodontic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxypterodontic acid
• 2-[(2R,4aS,6R,7R,8R)-6,7-Dihydroxy-4a,8-dimethyl-2,3,4,4a,5,6,7,8 -octahydro-2-naphthalenyl]acrylic acid
• 2alpha,3beta-Dihydroxypterodontic acid
• [ "" ]
• 2
• FS-10510
• ACon1_001463
• 2-[(2R,4aS,6R,7R,8R)-6,7-dihydroxy-4a,8-dimethyl-3,4,5,6,7,8-hexahydro-2H-naphthalen-2-yl]prop-2-enoic acid
• MEGxp0_001919
• NCGC00180480-01
• HY-N1661
• 2-((2R,4AS,6R,7R,8R)-6,7-dihydroxy-4a,8-dimethyl-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-yl)acrylic acid
• CS-0017323
• 2-Naphthaleneacetic acid, 2,3,4,4a,5,6,7,8-octahydro-6,7-dihydroxy-4a,8-dimethyl-alpha-methylene-,[2R-(2alpha,4aalpha,6beta,7alpha,8alpha)]-
• A,3
• BRD-K17501066-001-01-2
• AKOS032962144
• 185821-32-3
• A-Dihydroxypterodontic acid

• Inchi： 1S/C15H22O4/c1-8(14(18)19)10-4-5-15(3)7-12(16)13(17)9(2)11(15)6-10/h6,9-10,12-13,16-17H,1,4-5,7H2,2-3H3,(H,18,19)/t9-,10-,12-,13-,15+/m1/s1
• InChI Key： MNLUMTSGGLOUCH-WHLPLNIVSA-N
• SMILES： O[C@H]1[C@@H]([C@H](C)C2=C[C@H](C(=C)C(=O)O)CC[C@@]2(C)C1)O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.2±0.1 g/cm3
• Boiling Point: 445.3±45.0 °C at 760 mmHg
• Flash Point: 237.2±25.2 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

2,3-Dihydroxypterodontic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids